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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetramethyltin in
various organic solvents. The information is compiled for professionals in research, chemical
sciences, and drug development who require detailed data and experimental methodologies
related to this organometallic compound.

Core Executive Summary

Tetramethyltin [(CH3)4Sn] is a fundamental organotin compound utilized in organic synthesis.
Its efficacy in various reactions is often dependent on its solubility in the chosen solvent
system. This document summarizes the available quantitative solubility data, details the
experimental protocols for solubility determination, and provides visual representations of the
associated experimental workflows. While tetramethyltin is widely cited as being soluble in
organic solvents, specific quantitative data is primarily consolidated in a key study by Abraham
and Nasehzadeh, which forms the basis of the quantitative information presented herein.[1]

Quantitative Solubility Data

The solubility of tetramethyltin has been investigated in a wide range of organic solvents. The
primary source of comprehensive quantitative data is the work of M. H. Abraham and A.
Nasehzadeh, who determined the standard free energy of solution for gaseous tetramethyltin
in 36 solvents and the enthalpy of solution for the liquid form in 28 of those solvents.[1] The
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following table summarizes the solvents in which the solubility of tetramethyltin has been
studied.

Table 1: Investigated Organic Solvents for Tetramethyltin Solubility | Solvent | Standard Free
Energy of Solution (AG®) | Enthalpy of Solution (AH®) | | :--- | :--- | :--- | | Aprotic Solvents | | n-
Hexane | Data not available in search results | Data not available in search results | |
Cyclohexane | Data not available in search results | Data not available in search results | |
Benzene | Data not available in search results | Data not available in search results | | Toluene |
Data not available in search results | Data not available in search results | | Carbon
tetrachloride | Data not available in search results | Data not available in search results | |
Diethyl ether | Data not available in search results | Data not available in search results | |
Tetrahydrofuran | Data not available in search results | Data not available in search results | |
1,4-Dioxane | Data not available in search results | Data not available in search results | |
Acetone | Data not available in search results | Data not available in search results | | Ethyl
acetate | Data not available in search results | Data not available in search results | |
Acetonitrile | Data not available in search results | Data not available in search results | |
Dimethylformamide | Data not available in search results | Data not available in search results |
| Dimethyl sulfoxide | Data not available in search results | Data not available in search results |
| Protic Solvents | | Methanol | Data not available in search results | Data not available in
search results | | Ethanol | Data not available in search results | Data not available in search
results | | 1-Propanol | Data not available in search results | Data not available in search results
| | 2-Propanol | Data not available in search results | Data not available in search results | | 1-
Butanol | Data not available in search results | Data not available in search results | | tert-
Butanol | Data not available in search results | Data not available in search results | | Acetic
acid | Data not available in search results | Data not available in search results | | And 25 other
organic solvents | Data not available in search results | Data not available in search results |
Note: The specific numerical data from the primary reference[1] were not available in the
conducted search. The table indicates the solvents for which data were reported in the study.

Experimental Protocols

The determination of the solubility of a volatile and toxic compound like tetramethyltin requires
precise and well-controlled experimental procedures. The key methodologies employed in the
foundational study by Abraham and Nasehzadeh are gas-chromatographic head-space
analysis and solution calorimetry.[1]
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Gas-Chromatographic Head-Space Analysis for Free
Energy of Solution

This method is particularly suited for volatile solutes like tetramethyltin and is used to

determine the partitioning of the solute between the liquid and gas phases at equilibrium. From

this partitioning, the standard free energy of solution (AG®) can be calculated.

Methodology:

Sample Preparation: A known amount of the organic solvent is placed in a sealed vial,
leaving a "headspace" of gas above the liquid.

Equilibration: The vial is thermostated at a constant temperature to allow the tetramethyltin
to equilibrate between the liquid and gas phases.

Headspace Sampling: A sample of the gas from the headspace is withdrawn using a gas-
tight syringe.

Gas Chromatography (GC) Analysis: The gas sample is injected into a gas chromatograph
equipped with a suitable detector (e.g., Flame lonization Detector - FID) to determine the
concentration of tetramethyltin in the vapor phase.

Calculation of Partition Coefficient: The partition coefficient (K) is determined from the
concentration of tetramethyltin in the gas phase and the known initial amount in the liquid
phase.

Calculation of Free Energy of Solution: The standard free energy of solution is then
calculated from the partition coefficient using thermodynamic relationships.

Solution Calorimetry for Enthalpy of Solution

Solution calorimetry is used to measure the heat change that occurs when a solute dissolves in

a solvent. This heat change corresponds to the enthalpy of solution (AH®).

Methodology:
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o Calorimeter Setup: A precision calorimeter, which is an insulated container, is filled with a
known amount of the organic solvent. The temperature of the solvent is allowed to stabilize.

o Sample Introduction: A sealed ampoule containing a precisely weighed amount of liquid
tetramethyltin is submerged in the solvent within the calorimeter.

o Dissolution and Temperature Measurement: The ampoule is broken, allowing the
tetramethyltin to dissolve in the solvent. The change in temperature of the solution is
continuously monitored with a high-precision thermometer.

o Calculation of Heat Change: The heat evolved or absorbed during the dissolution process is
calculated from the temperature change, the mass of the solution, and the specific heat
capacity of the solution.

o Calculation of Enthalpy of Solution: The molar enthalpy of solution is then determined by
dividing the heat change by the number of moles of tetramethyltin dissolved.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental procedures used to
determine the solubility parameters of tetramethyltin.

Caption: Workflow for determining the free energy and enthalpy of solution of tetramethyltin.

Signaling Pathway of Solubility Determination Logic

The following diagram illustrates the logical relationship between the experimental techniques
and the final thermodynamic parameters obtained.
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Caption: Relationship between experimental inputs, methods, and thermodynamic outputs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198279#solubility-of-tetramethyltin-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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